Cas no 1701532-35-5 (5-Chloropyrazine-2-carboxylic acid diethylamide)

• Product Name: 5-Chloropyrazine-2-carboxylic acid diethylamide
• CAS No: 1701532-35-5
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 5526199
• Update Time: 2025-10-28

5-Chloropyrazine-2-carboxylic acid diethylamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrazine-2-carboxylic acid diethylamide

• Inchi： 1S/C9H12ClN3O/c1-3-13(4-2)9(14)7-5-12-8(10)6-11-7/h5-6H,3-4H2,1-2H3
• InChI Key： YNQJKTGNOYQFBF-UHFFFAOYSA-N
• SMILES： C1(C(N(CC)CC)=O)=NC=C(Cl)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-Chloropyrazine-2-carboxylic acid diethylamide

Comprehensive Overview of 5-Chloropyrazine-2-carboxylic acid diethylamide (CAS No. 1701532-35-5): Properties, Applications, and Industry Insights

5-Chloropyrazine-2-carboxylic acid diethylamide (CAS No. 1701532-35-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic derivative combines a pyrazine core with a chloro substituent and a diethylamide functional group, offering versatile reactivity for synthetic applications. Its molecular formula, C₉H₁₂ClN₃O, and moderate polarity make it soluble in common organic solvents like DMSO and ethanol, facilitating its use in laboratory-scale reactions.

Recent studies highlight the compound’s potential as a building block for drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in targeted therapy development. The chloropyrazine moiety is known to enhance bioavailability, a critical factor addressed in AI-driven drug design queries. Analytical techniques such as HPLC (≥98% purity) and NMR confirm its stability under standard storage conditions (2–8°C, inert atmosphere).

In agrochemical applications, derivatives of 5-Chloropyrazine-2-carboxylic acid diethylamide demonstrate herbicidal activity, aligning with the growing demand for sustainable crop protection solutions. Its mechanism involves disrupting amino acid biosynthesis, a focus area in precision agriculture discussions. Regulatory reviews confirm its compliance with EPA guidelines for research use, though commercial formulations require further toxicity profiling.

The synthesis typically involves amidation of 5-chloropyrazine-2-carboxylic acid with diethylamine, optimized via green chemistry principles to reduce waste. Patent literature cites its utility in intermediate synthesis, with scalability challenges addressed through continuous flow chemistry—a trending industry 4.0 approach. Suppliers often provide technical datasheets with detailed structure-activity relationship (SAR) data, responding to frequent search queries about its physicochemical properties.

From a commercial perspective, the compound caters to niche markets, with pricing influenced by custom synthesis demand. Analytical reference standards are available for QC/QA protocols, ensuring batch-to-batch reproducibility. Its shelf-life exceeds 24 months when stored properly, a key consideration for inventory management in contract research organizations (CROs).

Ongoing research explores its derivatization for bioorthogonal chemistry, leveraging the reactivity of the chloro group for click chemistry applications. This aligns with high-impact publications on probe development for cellular imaging. Safety data sheets (SDS) recommend standard PPE (gloves, goggles) during handling, though it is not classified under hazardous categories per GHS criteria.

In summary, 5-Chloropyrazine-2-carboxylic acid diethylamide (CAS No. 1701532-35-5) represents a multifaceted tool for innovators addressing challenges in life sciences and material chemistry. Its adoption reflects broader trends toward functionalized heterocycles in R&D, answering frequent search engine queries about "pyrazine derivatives in drug discovery" and "chloro-substituted amides."